7-[2-(4-biphenylyl)-2-oxoethoxy]-2,3-dihydrocyclopenta[c]chromen-4(1H)-one

• IUPAC Name: 7-[2-oxo-2-(4-phenylphenyl)ethoxy]-2,3-dihydro-1H-cyclopenta[c]chromen-4-one
• InChI: InChI=1S/C26H20O4/c27-24(19-11-9-18(10-12-19)17-5-2-1-3-6-17)16-29-20-13-14-22-21-7-4-8-23(21)26(28)30-25(22)15-20/h1-3,5-6,9-15H,4,7-8,16H2
• InChI Key: ONXWYUMBATXZKD-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C(=O)OC3=C2C=CC(=C3)OCC(=O)C4=CC=C(C=C4)C5=CC=CC=C5
• Molecular Formula: C26H20O4
• DSSTOX Substance ID: DTXSID00365606
• Molecular Weight: 396.4 g/mol
• CAS No.: 6241-44-7

Description

7-[2-(4-biphenylyl)-2-oxoethoxy]-2,3-dihydrocyclopenta[c]chromen-4(1H)-one is a useful research compound. Its molecular formula is C26H20O4 and its molecular weight is 396.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 396.13615911 g/mol and the complexity rating of the compound is 681. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Photoreactive Synthesis and Molecular Structure

Research has demonstrated innovative methods for synthesizing complex chromen-4-one derivatives through photoinduced intramolecular coupling reactions. One study highlighted the one-shot photochemical synthesis of 5-(thiophen-3-yl)pyrano[2,3-c]chromen-2(3H)-ones from 3-propynyloxy-chromenones, showcasing an intramolecular Paterno-Buchi reaction, which is significant for the development of angular tricyclic compounds with potential photophysical properties (Jindal et al., 2014). Another study detailed the phototransformation of 3-alkoxychromenones into exotic tetracyclic scaffolds upon photolysis, expanding the possibilities for creating novel chromene-based structures with unique functionalities (Khanna et al., 2015).

Synthesis Techniques for Derivatives and Analogues

Efforts have been made to synthesize various derivatives of chromen-4-one for different applications. For example, novel polystyrene-supported catalysts were used for the Michael addition in the synthesis of Warfarin and its analogues, indicating the potential for pharmaceutical applications (Alonzi et al., 2014). Furthermore, CeCl3·7H2O has been identified as an efficient catalyst for synthesizing 8-aryl-7,8-dihydro[1,3]dioxolo[4,5-g]chromen-6-ones, highlighting an environmentally friendly method for creating chromene derivatives (Wu et al., 2011).

Potential Biological Activities

Several studies have focused on the potential biological activities of chromen-4-one derivatives. Synthesis of highly functionalized bis(4H-chromene) and 4H-benzo[g]chromene derivatives revealed compounds closely related to bioactive natural products, suggesting a broad spectrum of potential biological activities (Shaabani et al., 2009). Additionally, novel 4-(3-(4-benzylpiperazin-1-yl)propoxy)-7-methoxy-3-substituted phenyl-2H-chromen-2-ones exhibited significant antimicrobial activity, highlighting their potential as therapeutic agents (Mandala et al., 2013).

Spectroscopic Analysis and Structural Elucidation

Spectral analysis and DFT investigations have been conducted on chromene derivatives to understand their electronic and structural aspects, providing insights into their reactivity and stability. Such studies are fundamental for the design of compounds with specific photovoltaic efficiencies and non-linear optical properties (Arif et al., 2022).